Cas no 62327-95-1 (5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester
• CAS No: 62327-95-1
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 449186
• PubChem ID: 12322468
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-thioxo-, ethyl ester
• ethyl 6-acetyl-2-sulfanylidene-1H-pyrimidine-5-carboxylate
• DTXSID00488824
• 62327-95-1
• Ethyl 6-acetyl-2-sulfanylidene-1,2-dihydropyrimidine-5-carboxylate
• Ethyl 6-acetyl-2-thioxo-1,2-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C9H10N2O3S/c1-3-14-8(13)6-4-10-9(15)11-7(6)5(2)12/h4H,3H2,1-2H3,(H,10,11,15)
• InChI Key： VCNFDVGSILNOKJ-UHFFFAOYSA-N
• SMILES： S=C1N=CC(C(=O)OCC)=C(C(C)=O)N1

Computed Properties

• Exact Mass: 226.0413
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 67.76